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Compound of Interest

Compound Name: N,N'-Dimethyltrimethyleneurea

Cat. No.: B108851

Technical Support Center: Optimizing Reactions
iIn N,N'-Dimethylurea (DMU)

Disclaimer: The following information pertains to N,N'-Dimethylurea (DMU, CAS 96-31-1), as
extensive literature on optimizing reaction conditions specifically in N,N'-
Dimethyltrimethyleneurea was not readily available. It is presumed that the user may have
been referring to the more common N,N'-Dimethylurea.

This technical support center is designed for researchers, scientists, and drug development
professionals to provide guidance on optimizing temperature and pressure conditions for
chemical reactions involving N,N'-Dimethylurea (DMU).

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of N,N'-Dimethylurea (DMU) to consider when
planning a reaction?

Al: Understanding the physical properties of DMU is crucial for defining the operational
temperature and pressure ranges for a reaction. DMU is a colorless, crystalline solid under
standard conditions. Key properties are summarized in the table below.

Q2: In what temperature range can DMU be used as a solvent or reactant?
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A2: DMU has a melting point of approximately 101-106 °C and a boiling point of 268-270 °C.[1]
[2][3] Therefore, it can be used as a liquid solvent or reactant at temperatures between its
melting and boiling points at atmospheric pressure. It is stable under normal temperatures and
pressures.[1][2]

Q3: Are there any known safety concerns when heating DMU?

A3: DMU is stable under normal conditions.[1][2] However, like any chemical, heating it to high
temperatures, especially under pressure, should be done with caution. The autoignition
temperature is 400 °C.[1][4] It is important to consult the Safety Data Sheet (SDS) for detailed
safety information.

Q4: Can pressure be applied to reactions involving DMU?

A4: Yes, applying pressure can be beneficial for certain reactions, for instance, to increase the
concentration of gaseous reactants or to elevate the boiling point of a solvent system. While
specific high-pressure reaction data for DMU as a solvent is limited in the provided results,
general principles of pressure optimization can be applied.

Troubleshooting Guide

Issue 1: Low or No Product Yield
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Possible Cause

Troubleshooting Step

Insufficient Reaction Temperature

The reaction may have a high activation energy.
Gradually increase the reaction temperature in
increments (e.g., 10-20 °C) while monitoring the
reaction progress. Ensure the temperature
remains well below the decomposition

temperature of reactants and products.

Reaction Temperature is Too High

Reactants, products, or DMU itself may be
decomposing. The thermal decomposition of
urea-related compounds can begin at
temperatures above 200°C.[5][6] Try lowering
the reaction temperature. If a high temperature
iS necessary, consider reducing the reaction

time.

Inadequate Mixing

If the reaction mixture is heterogeneous, poor
mixing can limit the reaction rate. Ensure
efficient stirring, especially when working with

solid DMU at the start of the reaction.

Incorrect Pressure (for gas-phase reactants)

The partial pressure of a gaseous reactant may
be too low. Increase the system pressure to
enhance the concentration of the gas in the
liquid phase. Conversely, excessively high

pressure could favor side reactions.

Issue 2: Formation of Side Products
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Possible Cause

Troubleshooting Step

High Reaction Temperature

Elevated temperatures can provide enough
energy to overcome the activation barriers of
undesired reaction pathways.[7] Lowering the
temperature may increase the selectivity

towards the desired product.

Prolonged Reaction Time

The desired product might be undergoing further
reactions or degradation over time. Optimize the
reaction time by taking aliquots at different
intervals to determine the point of maximum
product yield before significant side product

formation occurs.

Thermal Decomposition of DMU

Although stable under normal conditions,
prolonged heating at high temperatures could
lead to the decomposition of DMU, which might
react with other components in the mixture.[5]
Consider using a lower boiling point co-solvent

to reduce the required temperature.

Quantitative Data

Table 1: Physical and Chemical Properties of N,N'-Dimethylurea (DMU)
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Property Value

CAS Number 96-31-1

Molecular Formula C3HsN20

Molecular Weight 88.11 g/mol

Appearance Colorless crystals or flakes
Melting Point 101-106 °C[1][2][3]

Boiling Point 268-270 °C[1][2][3]
Density 1.14 g/cm3 at 20 °CJ[1]
Flash Point > 157 °C[1]

Autoignition Temperature

400 °C[1][4]

Soluble in water, ethanol, acetone, benzene,

Solubility and ethyl acetate; insoluble in ether and
gasoline.[1]
. Stable under normal temperatures and
Stability

pressures.[1][2]

Table 2: Exemplary Reaction Conditions Involving N,N'-Dimethylurea (DMU)
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Experimental Protocols

Protocol 1: Nitration of N,N'-Dimethylurea

This protocol is adapted from the synthesis of N,N'-dimethyl-N,N'-dinitrourea.[8][9]

Materials:

e N,N'-Dimethylurea (DMU)

» Methylene chloride (or other suitable halogenated solvent)
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Mixed acid (e.g., a mixture of nitric acid and sulfuric acid)
Ice

5% Sodium carbonate solution

Procedure:

Dissolve N,N'-Dimethylurea in methylene chloride.

In a separate reaction vessel equipped with external cooling, cool the mixed acid to a
temperature range of -5 °C to 0 °C.

Slowly add the DMU solution to the cooled mixed acid while maintaining the reaction
temperature between -5 °C and 0 °C through controlled addition and external cooling.

After the addition is complete, continue to stir the reaction mixture for a specified duration to
ensure complete nitration.

Quench the reaction by pouring the mixture into ice water.
Separate the organic layer containing the product.
Extract the aqueous layer with additional methylene chloride to recover more product.

Combine the organic extracts and wash with a 5% sodium carbonate solution to neutralize
any remaining acid, followed by washing with water.

Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and remove the
solvent under reduced pressure to obtain the crude product.

Visualizations
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Caption: Experimental workflow for optimizing temperature and pressure in DMU.
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Caption: Troubleshooting logic for common reaction issues in DMU.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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